Cas no 93951-78-1 (2-Nitrophenol-3,4,5,6-d4)

• Product Name: 2-Nitrophenol-3,4,5,6-d4
• CAS No: 93951-78-1
• MF: C₆H₅NO₃
• MW: 143.13344836235
• CID: 797475
• PubChem ID: 12208889
• Update Time: 2025-09-20

2-Nitrophenol-3,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• Phen-2,3,4,5-d4-ol,6-nitro- (9CI)
• 2-Nitrophenol-3,4,5,6-d4
• 2-Nitrophenol-3,4,5,6-d41000µg
• 2-Nitrophenol-3,4,5,6-d4, 98 atom % D
• Phen-2,3,4,5-d4-ol, 6-nitro-
• 2,3,4,5-tetradeuterio-6-nitrophenol
• D98590
• 93951-78-1
• MFCD00142953
• nitrophenol-d4

• Inchi： 1S/C6H5NO3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H/i1D,2D,3D,4D
• InChI Key： IQUPABOKLQSFBK-RHQRLBAQSA-N
• SMILES： OC1C([2H])=C([2H])C([2H])=C([2H])C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 143.052050005g/mol
• Monoisotopic Mass: 143.052050005g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Melting Point: 43-45 °C(lit.)
• Flash Point: 102 °C

2-Nitrophenol-3,4,5,6-d4 Security Information

• Hazardous Material transportation number：UN 1663 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 22-52/53
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols